(E)-3-((4-iodophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(4-iodoanilino)-2-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H12IN3O2S/c22-15-5-7-16(8-6-15)24-11-14(10-23)20-25-18(12-28-20)17-9-13-3-1-2-4-19(13)27-21(17)26/h1-9,11-12,24H/b14-11+
• InChI Key: FPRBKLMYTLWZLD-SDNWHVSQSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CSC(=N3)C(=CNC4=CC=C(C=C4)I)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CSC(=N3)/C(=C/NC4=CC=C(C=C4)I)/C#N
• Molecular Formula: C21H12IN3O2S
• Molecular Weight: 497.3 g/mol

Description

(E)-3-((4-iodophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C21H12IN3O2S and its molecular weight is 497.31. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Several studies have highlighted the antimicrobial potential of novel heterocyclic compounds, including derivatives of the mentioned compound. For example, Darwish et al. (2014) synthesized new heterocyclic compounds bearing a sulfonamide moiety, showing promising in vitro antibacterial and antifungal activities (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014). Similarly, El‐Wahab et al. (2014) prepared a coumarin–thiazole derivative with significant antimicrobial activity, demonstrating its potential in antimicrobial polyurethane coatings (El‐Wahab, El-Fattah, El-Khalik, Nassar, & Abdelall, 2014).

Anti-inflammatory Applications

Gandhi et al. (2018) synthesized a series of chromene derivatives with significant in-vivo anti-inflammatory activity, suggesting their potential as structural templates for the development of new anti-inflammatory drugs (Gandhi, Agarwal, Kalal, Bhargava, Jangid, & Agarwal, 2018).

Antiproliferative Applications

Compounds derived from this chemical structure have shown promising antiproliferative activities against various cancer cell lines. Sa̧czewski et al. (2004) reported the synthesis of acrylonitriles with antiproliferative potency on human cancer cell lines, indicating the potential for developing new anticancer agents (Sa̧czewski, Reszka, Gdaniec, Grünert, & Bednarski, 2004). Kaddah et al. (2021) also investigated a series of pyrazole-based heterocycles for their antiproliferative screening, finding significant activities against cancer cell lines, highlighting the therapeutic potential of these compounds (Kaddah, Fahmi, Kamel, Ramadan, & Rizk, 2021).